tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate

• Molecular Formula: C11H22N2O2S
• Molecular Weight: 246.37 g/mol
• IUPAC Name: tert-butyl 3-(methylsulfanylmethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2S/c1-11(2,3)15-10(14)13-6-5-12-9(7-13)8-16-4/h9,12H,5-8H2,1-4H3
• InChI Key: CUYOMCJOLPQSLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)CSC

Description

tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate: is a chemical compound with the molecular formula C11H22N2O2S and a molecular weight of 246.37 g/mol It is a derivative of piperazine, a heterocyclic organic compound that is widely used in the pharmaceutical industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate typically involves the reaction of piperazine derivatives with tert-butyl chloroformate and methylthiomethyl chloride under controlled conditions . The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the desired product in high yield and purity.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors. The purification process may involve additional steps such as recrystallization and distillation to ensure the product meets the required specifications for industrial applications.

Chemical Reactions Analysis

Types of Reactions: tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to yield the corresponding alcohol.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with various electrophiles, leading to the formation of different derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Various electrophiles such as alkyl halides, acyl chlorides.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

Chemistry: In chemistry, tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate is used as a building block for the synthesis of more complex molecules. It is particularly useful in the development of new pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is used to study the interactions between piperazine derivatives and various biological targets. It serves as a model compound for understanding the structure-activity relationships of piperazine-based drugs .

Medicine: In medicinal chemistry, this compound is investigated for its potential therapeutic properties. It is used in the design and synthesis of new drugs targeting various diseases, including cancer and infectious diseases .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and intermediates for various applications, including the manufacture of polymers and coatings .

Mechanism of Action

The mechanism of action of tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate involves its interaction with specific molecular targets in the body. The piperazine ring in the compound can interact with various receptors and enzymes, modulating their activity. The methylthio group can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

• tert-Butyl 1-piperazinecarboxylate
• tert-Butyl 4-(4-bromophenyl)piperazine-1-carboxylate
• tert-Butyl (S)-3-methyl-1-piperazinecarboxylate

Comparison: tert-Butyl 3-((methylthio)methyl)piperazine-1-carboxylate is unique due to the presence of the methylthio group, which imparts distinct chemical and biological properties.